Cas no 4482-17-1 (1,4-diphenylbut-2-yne-1,4-diol)

• Product Name: 1,4-diphenylbut-2-yne-1,4-diol
• CAS No: 4482-17-1
• MF: C₁₆H₁₄O₂
• MW: 238.281164646149
• CID: 929660
• PubChem ID: 227983
• Update Time: 2025-04-19

1,4-diphenylbut-2-yne-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 1,4-diphenylbut-2-yne-1,4-diol
• 1,4-Diphenyl-2-butyne-1,4-diol
• 1,4-Diphenyl-but-2-in-1,4-diol
• 1,4-diphenyl-but-2-yne-1,4-diol
• AKOS024263280
• Oprea1_432791
• NSC-20237
• NSC20237
• SCHEMBL9547891
• DTXSID80281138
• AF-676/00077040
• 4482-17-1
• 1,4diphenyl-1,4-dihydroxy-2-butyne
• CHEMBL4207491

• Inchi： 1S/C16H14O2/c17-15(13-7-3-1-4-8-13)11-12-16(18)14-9-5-2-6-10-14/h1-10,15-18H
• InChI Key： JYKDEDMACOKPEM-UHFFFAOYSA-N
• SMILES： OC(C#CC(C1C=CC=CC=1)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 238.09900
• Monoisotopic Mass: 238.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 2.45700